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Compound of Interest

Compound Name: 1,1-Dimethoxyethene

Cat. No.: B1580634

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical properties of 1,1-
dimethoxyethene (CAS No. 922-69-0), also known as ketene dimethyl acetal. This document
summarizes the available data on its boiling point and density, outlines the standard
experimental protocols for their determination, and presents a logical workflow for these
experimental procedures.

Physical Properties of 1,1-Dimethoxyethene

1,1-Dimethoxyethene is a colorless liquid utilized in organic synthesis. An analysis of available
chemical data reveals a notable discrepancy in the reported values for its boiling point and, to a
lesser extent, its density. For a technical audience engaged in research and development, it is
crucial to acknowledge these variations. The following table summarizes the reported physical
properties from various chemical suppliers and databases.

Physical Property Reported Value Conditions
Boiling Point 46.9 °C at 760 mmHg
89 °C Not specified

Density 0.862 g/cm?3 Not specified
0.93 g/mL at 20 °C
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Experimental Protocols for Physical Property
Determination

Accurate determination of the physical properties of a substance like 1,1-dimethoxyethene is

fundamental for its application in scientific research and drug development. Below are detailed

methodologies for the experimental determination of boiling point and density.

1. Determination of Boiling Point (Micro-Capillary Method)

This method is suitable for small quantities of liquid and is a standard procedure for

determining the boiling point of a pure substance.

e Apparatus:

Thiele tube or similar heating apparatus (e.g., Mel-Temp)
Thermometer (-10 to 110 °C range)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (Bunsen burner or heating mantle)

Stand and clamps

e Procedure:

[¢]

A small amount of 1,1-dimethoxyethene (a few milliliters) is placed into the fusion tube.

A capillary tube, sealed at one end, is inverted and placed inside the fusion tube
containing the liquid.

The fusion tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral
oil) or a suitable heating block.
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o The apparatus is heated gently and evenly.

o As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube as the air inside expands and is displaced by the vapor of the liquid.

o Heating is continued until a continuous and rapid stream of bubbles is observed. At this
point, the vapor pressure of the liquid equals the external atmospheric pressure.

o The heat source is then removed, and the apparatus is allowed to cool slowly.

o The boiling point is the temperature at which the bubbling stops and the liquid begins to
enter the capillary tube. This temperature should be recorded.

2. Determination of Density (Pycnometer Method)

The density of a liquid can be accurately determined by measuring the mass of a known
volume using a pycnometer or a graduated cylinder and a balance.

e Apparatus:

[e]

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it) or a graduated cylinder

[e]

Analytical balance

Thermometer

o

[¢]

Water bath (for temperature control)

e Procedure:

o Aclean and dry pycnometer is weighed accurately on an analytical balance. This mass is
recorded (ma).

o The pycnometer is filled with distilled water of a known temperature and weighed again
(m2).
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o The pycnometer is emptied, dried thoroughly, and then filled with 1,1-dimethoxyethene at
the same temperature.

o The pycnometer filled with 1,1-dimethoxyethene is weighed (ms).

o The density of 1,1-dimethoxyethene is calculated using the following formula: Density of
1,1-dimethoxyethene = [(ms - m1) / (m2 - m1)] * Density of water at the experimental
temperature

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the experimental procedures for determining
the boiling point and density of 1,1-dimethoxyethene.
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Experimental Workflow for Physical Property Determination
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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